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Compound of Interest

Compound Name: 2-Amino-6-methoxy-3-nitropyridine

Cat. No.: B1334430 Get Quote

Introduction: A Versatile Heterocyclic Building Block
2-Amino-6-methoxy-3-nitropyridine is a substituted pyridine derivative of significant interest

to the pharmaceutical, agrochemical, and material science sectors.[1] Its unique molecular

architecture, featuring an aromatic pyridine ring functionalized with an amino, a methoxy, and a

nitro group, confers a distinct reactivity profile that makes it a valuable intermediate in organic

synthesis.[1][2] The electron-donating amino and methoxy groups, combined with the electron-

withdrawing nitro group, create a scaffold amenable to a variety of chemical transformations.[1]

This compound serves as a key precursor in the synthesis of biologically active molecules,

particularly in the development of therapeutic agents targeting neurological disorders and in the

formulation of modern agrochemicals.[1][3]

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe and effective handling, storage, and utilization of 2-
Amino-6-methoxy-3-nitropyridine. Adherence to these protocols is critical for ensuring

personnel safety, maintaining the integrity of the compound, and achieving reproducible

experimental outcomes.

Compound Profile and Physicochemical Properties
A thorough understanding of the compound's properties is foundational to its safe handling.
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Property Value Source

IUPAC Name
6-methoxy-3-nitropyridin-2-

amine
PubChem[4]

CAS Number 73896-36-3 Chem-Impex, PubChem[1][4]

Molecular Formula C₆H₇N₃O₃ Chem-Impex, PubChem[1][4]

Molecular Weight 169.14 g/mol Chem-Impex, PubChem[1][4]

Appearance
Light yellow to yellow

powder/crystal
Chem-Impex, TCI[1][5]

Purity ≥ 97-98% (by GC or HPLC) Chem-Impex, TCI[1][5]

Melting Point 169.0 to 173.0 °C TCI[5]

Storage Temperature 0-8 °C (Refrigerated) Chem-Impex[1]

Hazard Identification and Safety Precautions (E-E-A-
T)
2-Amino-6-methoxy-3-nitropyridine is classified as a hazardous substance.[6] The primary

routes of exposure are inhalation, skin contact, eye contact, and ingestion. The following GHS

hazard statements summarize the risks associated with this compound.

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H332: Harmful if inhaled.[4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]
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Expertise & Experience Insights: The presence of the nitro group and the aromatic amine

functionality are key contributors to its toxicological profile. Aromatic amines can be skin

sensitizers, and nitro compounds often exhibit toxicity. The powdered nature of the solid

increases the risk of aerosolization, making respiratory protection particularly critical.

Personal Protective Equipment (PPE)
A robust PPE regimen is mandatory when handling this compound. The causality behind these

choices is to create a complete barrier against all potential exposure routes.

Hand Protection: Wear impervious protective gloves, such as nitrile rubber. Always inspect

gloves prior to use and change them immediately if they become contaminated.[6][7]

Eye and Face Protection: Chemical safety goggles are required. For operations with a higher

risk of splashing or dust generation, a face shield should be worn in addition to goggles.[6][8]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a significant risk of exposure, consider wearing additional protective clothing like an apron

or coveralls.[6][9]

Respiratory Protection: All handling of the solid material must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[6][10] If dusts are

generated and a fume hood is not available, a NIOSH-approved respirator with appropriate

particulate filters is required.[7]

Engineering Controls
The primary engineering control for handling 2-Amino-6-methoxy-3-nitropyridine is a

properly functioning chemical fume hood to minimize inhalation exposure.[10] An eyewash

station and a safety shower must be readily accessible in the immediate work area.[8][10]

Detailed Handling and Use Protocols
These protocols are designed to be self-validating by incorporating safety checks and best

practices at each step.

Protocol for Weighing and Dispensing Solid Compound
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Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Containment: Perform all weighing and dispensing activities within the fume hood. Use a

disposable weighing paper or boat to prevent contamination of the balance.

Technique: Handle the container and spatula carefully to avoid generating dust.[6][10] If the

powder is fine, consider using a spatula with a dampened tip (with a compatible, non-

reactive solvent) to minimize aerosolization.

Closure: Immediately after dispensing the desired amount, securely close the primary

container.[7][10]

Cleanup: Clean the balance and surrounding surfaces of any residual powder using a damp

cloth or towel. Dispose of all contaminated materials (weighing paper, gloves, wipes) as

hazardous waste.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

completing the task.[6][8]

Protocol for Solution Preparation
Solvent Selection: The methoxy group contributes to the compound's solubility.[1] However,

always perform a small-scale solubility test if the solvent is not specified in your experimental

procedure.

Procedure: a. Place a stir bar in the receiving flask. b. Add the chosen solvent to the flask. c.

Slowly add the pre-weighed 2-Amino-6-methoxy-3-nitropyridine to the solvent while

stirring. This should be done within a fume hood. d. If necessary, sonication or gentle

warming can be used to aid dissolution. Avoid strong heating, as this may lead to

decomposition.[7]

Labeling: Clearly label the flask with the compound name, concentration, solvent, date, and

appropriate hazard pictograms.
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Storage Procedures for Maintaining Compound
Integrity
Improper storage can lead to degradation of the compound, affecting experimental results and

potentially creating new, unknown hazards. The following workflow outlines the decision-

making process for proper storage.
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Caption: Workflow for proper storage of 2-Amino-6-methoxy-3-nitropyridine.
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Temperature: The compound must be stored in a refrigerator at a temperature between 0-8

°C.[1] This low temperature slows down potential degradation pathways.

Container: Keep the compound in its original, tightly sealed container.[7][10] Ensure the cap

is securely fastened after each use to prevent exposure to air and moisture.

Environment: Store in a dry, well-ventilated, and designated area for hazardous chemicals.[6]

[7]

Security: The storage location should be locked or otherwise secured to restrict access to

authorized personnel only.[6][7]

Authoritative Grounding: Justification for Storage
Choices

Hygroscopicity: While not universally cited, some safety data sheets for similar pyridine

derivatives mention hygroscopic properties.[7] The amino group can readily form hydrogen

bonds with water molecules from the atmosphere. Absorbed moisture can compromise the

compound's purity and affect reaction stoichiometry. Therefore, storing the container within a

desiccator is a prudent, field-proven best practice.

Incompatibilities: The chemical structure suggests incompatibilities that must be respected in

storage.

Strong Oxidizing Agents: The amino group can be readily oxidized. Storing near strong

oxidizers could lead to a vigorous, potentially explosive reaction.[10][11]

Strong Acids, Acid Anhydrides, Acid Chlorides: The basic amino group will react

exothermically with strong acids. It can also react with acid anhydrides and chlorides in

acylation reactions.[10] Co-storage should be strictly avoided.

Emergency Procedures and Waste Disposal
First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[6][7]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes.[6][8] Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

small quantities of water to drink. Never give anything by mouth to an unconscious person.

[7] Call a poison center or doctor immediately.[6]

Spill and Leak Response
Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further dispersal of the dust. Avoid breathing dust.[7]

Clean-up: Wearing full PPE, carefully sweep or scoop up the spilled material into a suitable

container for disposal. Avoid generating dust.[10] Use a damp cloth for final cleaning of the

area.

Disposal: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.

Waste Disposal
All waste containing 2-Amino-6-methoxy-3-nitropyridine, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.[6][7] Follow all local, state, and federal regulations for hazardous waste disposal. Do not

allow the material to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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